Cas no 926189-92-6 (1-(methoxyacetyl)piperidine-4-carboxylic Acid)

• Product Name: 1-(methoxyacetyl)piperidine-4-carboxylic Acid
• CAS No: 926189-92-6
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD09046374
• CID: 1087279
• PubChem ID: 16774004
• Update Time: 2025-11-01

1-(methoxyacetyl)piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyacetyl)piperidine-4-carboxylic acid
• 1-(Methoxyacetyl)piperidine-4-carboxylic acid
• MFCD09046374
• DTXSID40588256
• 926189-92-6
• 1-(2-Methoxy-acetyl)-piperidine-4-carboxylic acid
• BB 0242983
• 1-(2-methoxyacetyl)piperidine-4-carboxylicacid
• SCHEMBL2607037
• AKOS000130542
• 1-(METHOXYACETYL)-4-PIPERIDINECARBOXYLIC ACID
• VS-01933
• BBL008493
• STK501955
• 4-piperidinecarboxylic acid, 1-(methoxyacetyl)-
• ALBB-009539
• 1-(methoxyacetyl)piperidine-4-carboxylic Acid

• MDL： MFCD09046374
• Inchi： 1S/C9H15NO4/c1-14-6-8(11)10-4-2-7(3-5-10)9(12)13/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： GRBKUNDIHRGCFY-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(COC)=O)CC1)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.228
• Boiling Point: 391.02°C at 760 mmHg
• Flash Point: 190.282°C
• Refractive Index: 1.501

1-(methoxyacetyl)piperidine-4-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(methoxyacetyl)piperidine-4-carboxylic Acid

Comprehensive Overview of 1-(methoxyacetyl)piperidine-4-carboxylic Acid (CAS No. 926189-92-6): Properties, Applications, and Research Insights

1-(methoxyacetyl)piperidine-4-carboxylic Acid (CAS No. 926189-92-6) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This piperidine derivative features a unique methoxyacetyl group and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and fine chemical synthesis. Its molecular structure, C9H15NO4, offers distinct reactivity patterns that align with modern medicinal chemistry trends, particularly in the design of bioactive molecules targeting neurological and metabolic pathways.

Recent studies highlight the compound's role as a building block for protease inhibitors and enzyme modulators, addressing current research demands for small molecule therapeutics. The piperidine-4-carboxylic acid core is frequently explored in structure-activity relationship (SAR) studies, as it mimics natural amino acid conformations. With the rise of AI-driven drug discovery, compounds like 1-(methoxyacetyl)piperidine-4-carboxylic Acid are gaining attention for their computable physicochemical properties (LogP: ~0.8, polar surface area: 66.4 Ų), which facilitate virtual screening workflows.

From an industrial perspective, this compound exemplifies the shift toward sustainable synthetic routes. Manufacturers now prioritize green chemistry protocols—such as catalytic hydrogenation or microwave-assisted synthesis—to produce 926189-92-6 with reduced solvent waste. Analytical data (HPLC purity >98%, typical melting point 142-145°C) confirm its suitability for high-throughput screening applications. Researchers frequently pair it with cross-coupling reactions or peptide conjugation techniques, reflecting broader trends in fragment-based drug design.

The safety profile of 1-(methoxyacetyl)piperidine-4-carboxylic Acid aligns with standard laboratory handling practices, requiring no specialized storage beyond moisture control. Its stability under inert atmospheres makes it a practical choice for combinatorial chemistry libraries. As the pharmaceutical industry focuses on CNS-targeted drugs, this compound’s ability to cross blood-brain barrier analogs in preclinical models has spurred patent filings (e.g., WO2021158932) for neurodegenerative disease applications.

Emerging questions in chemical databases often relate to its solubility (water: 2.3 mg/mL at 25°C) and compatibility with click chemistry reagents. Suppliers typically provide NMR (1H, 13C) and mass spectrometry characterization data to support quality assurance. With the global pharmaceutical intermediates market projected to exceed $40 billion by 2027, CAS 926189-92-6 represents a strategic material for innovators exploring allosteric modulation or bioconjugation platforms.

In summary, 1-(methoxyacetyl)piperidine-4-carboxylic Acid bridges multiple scientific disciplines—from computational chemistry to process optimization. Its dual functional groups enable diverse derivatization pathways, while standardized QC protocols ensure batch-to-batch reproducibility. As preclinical research increasingly adopts machine learning for lead compound identification, this molecule’s well-documented ADMET properties position it as a valuable asset for next-generation therapeutic development.